5-(azidomethyl)-2-(1,1-difluoroethyl)-1,3-thiazole
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Overview
Description
Synthesis Analysis
The synthesis of thiazole compounds often involves the reaction of alpha-halo ketones with thioamides. The azide group can be introduced through nucleophilic substitution reactions, and the difluoroethyl group can be introduced through various methods such as deoxyfluorination of alcohols or the reaction of organometallic reagents with fluoroalkyl halides .Chemical Reactions Analysis
Thiazoles can undergo a variety of chemical reactions. They can act as ligands in coordination chemistry, and they can also participate in cycloaddition reactions . The azide group can react with phosphines to form amines in the Staudinger reaction, and the difluoroethyl group can participate in various reactions due to the presence of the highly electronegative fluorine atoms.Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-(azidomethyl)-2-(1,1-difluoroethyl)-1,3-thiazole involves the reaction of 2-(1,1-difluoroethyl)-1,3-thiazole with sodium azide in the presence of a suitable solvent and catalyst.", "Starting Materials": [ "2-(1,1-difluoroethyl)-1,3-thiazole", "Sodium azide", "Suitable solvent", "Catalyst" ], "Reaction": [ "Dissolve 2-(1,1-difluoroethyl)-1,3-thiazole in a suitable solvent.", "Add sodium azide to the reaction mixture.", "Add a suitable catalyst to the reaction mixture.", "Stir the reaction mixture at a suitable temperature for a suitable time.", "Isolate the product by filtration or other suitable means.", "Purify the product by recrystallization or other suitable means." ] } | |
CAS No. |
2639453-40-8 |
Molecular Formula |
C6H6F2N4S |
Molecular Weight |
204.2 |
Purity |
95 |
Origin of Product |
United States |
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